1-methyl-4-phenyl-3-{1-[4-(trifluoromethoxy)benzoyl]piperidin-4-yl}-4,5-dihydro-1H-1,2,4-triazol-5-one

• IUPAC Name: 2-methyl-4-phenyl-5-[1-[4-(trifluoromethoxy)benzoyl]piperidin-4-yl]-1,2,4-triazol-3-one
• InChI: InChI=1S/C22H21F3N4O3/c1-27-21(31)29(17-5-3-2-4-6-17)19(26-27)15-11-13-28(14-12-15)20(30)16-7-9-18(10-8-16)32-22(23,24)25/h2-10,15H,11-14H2,1H3
• InChI Key: AYPPUCQHUNWFML-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)N(C(=N1)C2CCN(CC2)C(=O)C3=CC=C(C=C3)OC(F)(F)F)C4=CC=CC=C4
• Molecular Formula: C22H21F3N4O3
• Molecular Weight: 446.4 g/mol

Description

The compound is a complex organic molecule that contains several functional groups, including a 1,2,4-triazole ring, a phenyl group, a piperidine ring, and a trifluoromethoxy group. These groups are common in many pharmaceuticals and could potentially give the compound a wide range of biological activities.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, starting with the formation of the 1,2,4-triazole ring, followed by the introduction of the phenyl and piperidine rings. The trifluoromethoxy group would likely be added in a later step, possibly through a nucleophilic substitution reaction.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the 1,2,4-triazole ring, phenyl group, piperidine ring, and trifluoromethoxy group would contribute to its overall shape and properties.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its functional groups. The 1,2,4-triazole ring, for example, is known to participate in a variety of reactions, including cyclometalation.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the trifluoromethoxy group could affect its polarity and solubility.

Scientific Research Applications

Neurodegenerative Diseases: Parkinson’s Disease

MTPT has garnered attention due to its role as a precursor to the neurotoxin MPP+ . MPP+ is notorious for causing permanent symptoms of Parkinson’s disease by selectively destroying dopaminergic neurons in the substantia nigra of the brain. .

Parkinsonism Models

MTPT is widely employed in in vivo research studies as a model for Parkinsonism . .

Anticancer Research

Novel derivatives of MTPT have been synthesized and screened for their in vitro cell viability against human breast cancer cell lines (such as MCF-7 ). .

Mechanism of Action

The mechanism of action of this compound would depend on its structure and the target it interacts with. For example, compounds with a 1,2,4-triazole ring have been found to have antiviral and anti-infective properties.

Safety and Hazards

The safety and hazards associated with this compound would depend on its structure and biological activity. Compounds with similar structures have been found to have neurotoxic effects.

Future Directions

Future research on this compound could focus on further elucidating its synthesis, structure, reactivity, mechanism of action, and biological activity. This could include studies to determine its potential uses in medicine or other fields.